Cas no 56894-47-4 (Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-)
56894-47-4 structure
Product Name:Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
CAS No:56894-47-4
MF:C17H14N2O3
MW:294.304664134979
CID:347528
PubChem ID:54094502
Update Time:2025-04-19
Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
- 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid
- 2-(5-(3,5-Dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzoic acid
- SCHEMBL11821859
- 56894-47-4
- DTXSID10708989
-
- Inchi: 1S/C17H14N2O3/c1-10-7-11(2)9-12(8-10)15-18-19-16(22-15)13-5-3-4-6-14(13)17(20)21/h3-9H,1-2H3,(H,20,21)
- InChI Key: MWDTZSAPBHWBCR-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C(=O)O)=NN=C1C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 294.10052
- Monoisotopic Mass: 294.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2A^2
- XLogP3: 3.3
Experimental Properties
- PSA: 76.22
Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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